Cas no 1263474-51-6 (4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one)

• Product Name: 4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one
• CAS No: 1263474-51-6
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 4827550
• Update Time: 2025-11-05

4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-AMINO-4-METHYLPHENYL)-2-METHYLPYRIDAZIN-3(2H)-ONE
• 3(2H)-Pyridazinone,4-(3-amino-4-methylphenyl)-2-methyl-
• 4-(3-amino-4-methylphenyl)-2-methylpyridazin-3-one
• 4-(3-amino-4-methyl-phenyl)-2-methyl-2H-pyridazin-3-one
• 4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one

• Inchi： 1S/C12H13N3O/c1-8-3-4-9(7-11(8)13)10-5-6-14-15(2)12(10)16/h3-7H,13H2,1-2H3
• InChI Key： AIVZRCBLILQMEV-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=NN1C)C1C=CC(C)=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 348
• XLogP3: 0.8
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one

Comprehensive Overview of 4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one (CAS No. 1263474-51-6)

The compound 4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one (CAS No. 1263474-51-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridazinone core linked to an amino-methylphenyl group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one has surged due to their versatility in medicinal chemistry. This compound's amino and methyl functional groups contribute to its solubility and reactivity, which are critical for optimizing pharmacokinetic properties. Scientists are also exploring its role in targeted therapy, especially in diseases where signal transduction pathways play a key role. The compound's CAS No. 1263474-51-6 is frequently searched in academic databases, reflecting its growing relevance.

One of the most discussed topics in the context of 4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one is its potential application in cancer research. Preclinical studies suggest that derivatives of this compound may exhibit anti-proliferative effects, making them valuable for oncology drug development. Additionally, its low toxicity profile in preliminary assays has sparked interest in its use for chronic disease management. These attributes align with current trends in precision medicine, where researchers seek compounds with high specificity and minimal side effects.

From a synthetic chemistry perspective, the preparation of 4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one involves multi-step organic reactions, often requiring catalysts and protective groups to achieve high yields. The compound's pyridazinone ring is a key structural motif found in many FDA-approved drugs, further highlighting its importance. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis routes for this molecule, addressing environmental concerns in pharmaceutical manufacturing.

Another area of interest is the compound's potential in neurodegenerative disease research. Its ability to cross the blood-brain barrier and interact with neuronal receptors has been hypothesized, though further studies are needed to validate these claims. This aligns with the broader scientific community's focus on central nervous system (CNS) disorders, such as Alzheimer's and Parkinson's diseases, where novel therapeutic agents are urgently needed.

In summary, 4-(3-Amino-4-methylphenyl)-2-methylpyridazin-3(2H)-one (CAS No. 1263474-51-6) represents a multifaceted compound with significant potential across multiple research domains. Its structural features, combined with emerging applications in drug discovery and material science, make it a subject of ongoing investigation. As scientific understanding of its mechanisms deepens, this compound may pave the way for innovative treatments and technologies.